Pentapeptide-31

• CAS: 1232137-75-5
• Molecular Formula: C19H34N6O8
• Molecular Weight: 474.5 g/mol
• InChI: InChI=1S/C19H34N6O8/c1-9(2)6-12(19(33)25-13(8-26)16(21)30)24-18(32)11(4-5-15(28)29)23-14(27)7-22-17(31)10(3)20/h9-13,26H,4-8,20H2,1-3H3,(H2,21,30)(H,22,31)(H,23,27)(H,24,32)(H,25,33)(H,28,29)/t10-,11-,12-,13-/m0/s1
• InChIKey: SWVXQNMTYWWRJN-CYDGBPFRSA-N

Pentapeptide-31: Identity and Procurement

Pentapeptide-31 (CAS: 1232137-75-5) is a synthetic pentapeptide with the amino acid sequence H-Ala-Gly-Glu-Leu-Ser-NH2 (AGELS-NH2), a molecular weight of 474.51 g/mol, and the molecular formula C19H34N6O8 [1][2]. The compound is supplied commercially as a bioactive peptide with reported anti-aging activity for cosmetic applications [3][4]. It is typically offered at purities of ≥95% to 98% as a white to off-white powder, with recommended long-term storage at -20°C in sealed containers to maintain integrity .

1 Fibroblast collagen I upregulation studies

2 Stem cell niche / epidermal renewal research

3 HPLC-verified peptide identity and purity

• [1] PubChem. Pentapeptide-31 (Compound Summary). CID 131801094. View Source
• [2] NCATS Inxight Drugs. PENTAPEPTIDE-31. FDA UNII: 51150VET6K. View Source
• [3] Sakamoto, K., et al. (2017). Cosmetic Science and Technology: Theoretical Principles and Applications. Elsevier. View Source
• [4] TargetMol. Pentapeptide-31 Product Information. Catalog No. T81518. View Source

Pentapeptide-31 vs. Pal-KTTKS: Substitution Risks

Cosmetic pentapeptides are not interchangeable despite shared anti-aging claims. Sequence differences fundamentally alter receptor interaction, downstream signaling, and potency. For example, Pal-KTTKS (palmitoyl-Lys-Thr-Thr-Lys-Ser), a fragment of type I collagen propeptide, operates via a different signaling pathway than Pentapeptide-31 (Ala-Gly-Glu-Leu-Ser-NH2), which is marketed specifically to target the Stemness Recovery Complex in epidermal stem cells [1]. Palmitoylation of Pal-KTTKS confers different physicochemical properties and skin penetration kinetics compared to the non-lipidated Pentapeptide-31 . Direct substitution without reformulation and efficacy re-validation introduces risk of altered collagen synthesis magnitude and a shift in the mechanism from ECM stimulation (Pal-KTTKS) toward stem cell niche preservation (Pentapeptide-31) [2].

This Product

Pentapeptide-31

Ala-Gly-Glu-Leu-Ser-NH2, non-lipidated, stemness signaling bias

Common Substitute

Pal-KTTKS

Palmitoyl-Lys-Thr-Thr-Lys-Ser, matrikine pathway, lipidated

Sequence and lipidation differences may shift receptor engagement and collagen synthesis magnitude; direct substitution requires reformulation and assay verification.

• [1] Ashland. Survixyl IS™ Biofunctional Technical Information. View Source
• [2] Ningbo Inno Pharmchem. Pentapeptide-31: Enhancing Dermal Structure for Anti-Aging Efficacy (Technical Article). View Source

Pentapeptide-31 vs. Pal-KTTKS: Comparative Evidence

In Vitro Collagen I Synthesis Comparison

In a direct comparative in vitro study using human dermal fibroblasts, Pentapeptide-31 demonstrated a 119% increase in Collagen Type I synthesis at a concentration of 0.0015%, substantially outperforming the commonly referenced collagen peptide Pal-KTTKS, which achieved only a 52% increase under identical conditions [1].

Collagen I synthesis

Head-to-head

119% increase (Pentapeptide-31) vs. 52% (Pal-KTTKS)

Reported fibroblast assay response; 2.3‑fold higher stimulation in tested conditions.

Human dermal fibroblasts, 0.0015%, in vitro; independent replication recommended.

Evidence Dimension	Collagen Type I Synthesis (% Increase vs. Untreated Control)
Target Compound Data	119% increase
Comparator Or Baseline	Pal-KTTKS: 52% increase
Quantified Difference	2.3-fold higher stimulation
Conditions	Human dermal fibroblasts, 0.0015% (15 ppm) concentration, in vitro

Why This Matters

This data provides a quantifiable basis for selecting Pentapeptide-31 over Pal-KTTKS for formulations where maximal collagen I upregulation is the primary procurement criterion.

• [1] Ningbo Inno Pharmchem. (2025). Pentapeptide-31: Enhancing Dermal Structure for Anti-Aging Efficacy (Technical Article). View Source

Stemness Recovery Complex vs. Matrikine Signaling

Pentapeptide-31 is specifically developed to boost the 'Stemness Recovery Complex', a mechanism designed to preserve the niche environment of epidermal stem cells . In contrast, Pal-KTTKS functions as a matrikine, a fragment of type I collagen propeptide that signals fibroblasts to increase ECM production . This represents a distinct upstream target (stem cell maintenance vs. direct fibroblast ECM signaling), offering a mechanistic alternative for applications focused on long-term regenerative capacity rather than immediate matrix synthesis.

Mechanism claim

Class-level

Stemness Recovery Complex activation vs. matrikine signaling

Reported mechanistic distinction; requires independent validation.

Based on patent literature; no quantitative pathway data available.

Evidence Dimension	Primary Mechanism of Action
Target Compound Data	Stemness Recovery Complex activation (stem cell niche preservation)
Comparator Or Baseline	Matrikine signaling (collagen fragment-mediated fibroblast stimulation)
Quantified Difference	N/A (Qualitative mechanistic distinction)
Conditions	Based on patent claims and commercial product literature

Why This Matters

Procurement decisions can be guided by this fundamental difference in mechanism; Pentapeptide-31 may be prioritized for 'pre-aging' or preventative regimens targeting stem cell function, whereas matrikines address established ECM decline.

HPLC Purity: Industry Supply Benchmark

Pentapeptide-31 is commercially available with a standard purity specification of ≥95% to 98% as verified by HPLC analysis, a critical parameter for ensuring batch-to-batch consistency in cosmetic formulations . While this purity range is typical for cosmetic-grade peptides, it provides a clear procurement benchmark. Note that a comparable purity specification is also standard for commercial Pal-KTTKS , indicating that purity alone is not a point of differentiation but a baseline requirement for selecting a reliable supplier.

Purity specification

Specification review

≥95% – 98% (HPLC)

Meets industry benchmark; not a differentiator vs. Pal-KTTKS.

Confirm lot-specific COA for batch-to-batch consistency.

Evidence Dimension	HPLC Purity Specification
Target Compound Data	≥95% - 98%
Comparator Or Baseline	Commercial Pal-KTTKS: ≥95% (typical specification)
Quantified Difference	No significant difference
Conditions	Standard commercial supplier specification

Why This Matters

Confirms that Pentapeptide-31 meets industry-standard purity benchmarks, ensuring that the biological activity data discussed elsewhere is representative of commercially available material; this is a necessary but not sufficient condition for differentiation.

Pentapeptide-31 Application Scenarios

Collagen I Boost: Anti-Aging Serums and Creams

Based on the direct head-to-head data showing a 119% increase in Collagen Type I synthesis for Pentapeptide-31 compared to 52% for Pal-KTTKS at identical concentrations, this compound is the preferred peptide ingredient for formulators developing premium anti-aging serums and creams where maximizing collagen I upregulation is the primary claim. The 2.3-fold higher potency allows for potential formulation at lower concentrations or for achieving superior clinical endpoints in wrinkle reduction and skin firmness [1].

Stem Cell Targeting in Pre-Aging Skincare

Pentapeptide-31's claimed mechanism of boosting the Stemness Recovery Complex makes it a strategic alternative to matrikine peptides (e.g., Pal-KTTKS) in 'pre-aging' or preventative skincare lines targeting consumers in their 20s and 30s. While matrikines address existing ECM degradation, Pentapeptide-31's stem cell niche preservation approach aligns with maintaining long-term regenerative capacity and delaying the onset of visible aging [1].

Reformulating Pal-KTTKS for Collagen Enhancement

For brands currently marketing products with Pal-KTTKS (Matrixyl) as the primary active peptide, Pentapeptide-31 offers a scientifically defensible upgrade path. The 119% vs. 52% collagen I synthesis advantage provides a quantifiable basis for next-generation product claims and reformulation, enabling a clear marketing narrative around '2.3x more powerful collagen stimulation' [1]. This scenario requires consideration of reformulation costs and stability testing but offers a significant point of differentiation.

Stem Cell Support in Peptide Cocktails

In multi-peptide formulations designed for comprehensive anti-aging activity, Pentapeptide-31 fills a distinct mechanistic niche. Where other peptides may function as neurotransmitter inhibitors (e.g., Acetyl Hexapeptide-8) or ECM matrikines (e.g., Pal-KTTKS), Pentapeptide-31 contributes the specific function of stem cell niche preservation. This allows formulators to create 'cocktail' products with complementary mechanisms targeting different layers and cell types of the skin [1].

Application

Selection Property

Validation Focus

Collagen I synthesis studies

Collagen I upregulation potency

Fibroblast assay reproducibility

Stem cell niche preservation research

Stemness pathway activation

Stem cell marker expression validation

Peptide substitution evaluation

Comparative efficacy benchmarking

Head-to-head assay verification

Multi-peptide formulation design

Mechanistic complementarity

Synergy assay testing

• [1] Ningbo Inno Pharmchem. (2025). Pentapeptide-31: Enhancing Dermal Structure for Anti-Aging Efficacy (Technical Article). View Source